Cas no 953230-87-0 (N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• CAS No: 953230-87-0
• MF: C₁₇H₂₂N₄O₃S
• MW: 362.446582317352
• CID: 5971939
• PubChem ID: 16887347
• Update Time: 2025-08-05

N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• VU0629284-1
• N'-(5-methyl-1,2-oxazol-3-yl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]oxamide
• N1-(5-methylisoxazol-3-yl)-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide
• AKOS024489621
• F5016-0862
• 953230-87-0
• N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide

• Inchi： 1S/C17H22N4O3S/c1-12-9-15(20-24-12)19-17(23)16(22)18-10-13-4-6-21(7-5-13)11-14-3-2-8-25-14/h2-3,8-9,13H,4-7,10-11H2,1H3,(H,18,22)(H,19,20,23)
• InChI Key： ABLFUAMZYKNBDB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCC(CNC(C(NC2C=C(C)ON=2)=O)=O)CC1

Computed Properties

• Exact Mass: 362.14126175g/mol
• Monoisotopic Mass: 362.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide

Comprehensive Overview of N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS No. 953230-87-0)

N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS No. 953230-87-0) is a specialized organic compound with a complex molecular structure, featuring a combination of oxazole, piperidine, and thiophene moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its unique structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular formula of N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide reflects its hybrid nature, combining heterocyclic rings known for their pharmacological relevance. The presence of the thiophene ring, a sulfur-containing heterocycle, is notable for its role in enhancing binding affinity and metabolic stability in drug candidates. Meanwhile, the piperidine scaffold is a common motif in central nervous system (CNS) therapeutics, suggesting potential neurological applications for this compound.

Recent studies have explored the synthesis and characterization of N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide, with a focus on optimizing its physicochemical properties. The compound's solubility, stability, and permeability are critical factors being investigated to assess its suitability as a lead compound in medicinal chemistry. Researchers are also examining its interactions with various biological targets, including enzymes and receptors, to uncover potential therapeutic applications.

The growing interest in N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide is reflected in the increasing number of scientific publications and patent filings related to its derivatives. This compound's structural complexity offers a versatile platform for chemical modifications, enabling the development of novel analogs with tailored biological activities. As such, it represents a promising candidate for further investigation in drug discovery programs targeting a range of diseases.

In addition to its pharmaceutical potential, N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide has also attracted attention in the field of chemical biology. Its ability to modulate specific cellular pathways makes it a valuable tool for studying disease mechanisms and identifying new therapeutic targets. Researchers are leveraging advanced techniques such as molecular docking and high-throughput screening to elucidate its mode of action and optimize its efficacy.

The market for specialized chemical compounds like N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide is expanding, driven by the increasing demand for innovative drug candidates and research tools. Pharmaceutical companies and academic institutions are actively seeking high-quality, well-characterized compounds to support their R&D efforts. As a result, suppliers of CAS No. 953230-87-0 are focusing on ensuring consistent quality and purity to meet the stringent requirements of the scientific community.

Looking ahead, the exploration of N-(5-methyl-1,2-oxazol-3-yl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide is expected to yield new insights into its pharmacological properties and potential applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlocking its full potential and translating laboratory findings into clinical benefits. With ongoing advancements in synthetic chemistry and drug design, this compound may soon emerge as a key player in the development of next-generation therapeutics.